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molecular formula C15H21F3N2O4 B8509677 Carbamic acid,[2-amino-5-(2-methoxyethoxy)-4-(trifluoromethyl)phenyl]-,1,1-dimethylethyl ester

Carbamic acid,[2-amino-5-(2-methoxyethoxy)-4-(trifluoromethyl)phenyl]-,1,1-dimethylethyl ester

Cat. No. B8509677
M. Wt: 350.33 g/mol
InChI Key: TYAHZMFHLGQBLK-UHFFFAOYSA-N
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Patent
US06949542B2

Procedure details

The title compound was prepared from [5-(2-methoxy-ethoxy)-2-nitro-4-trifluoromethyl-phenyl]-carbamic acid tert-butyl ester (Example A26) (7.90 g, 20.8 mmol) by hydrogenation with 10% Pd/C according to the general procedure J (method a). Obtained as a yellow solid (7.00 g, 96%).
Name
[5-(2-methoxy-ethoxy)-2-nitro-4-trifluoromethyl-phenyl]-carbamic acid tert-butyl ester
Quantity
7.9 g
Type
reactant
Reaction Step One
Name
Pd/C
Quantity
0 (± 1) mol
Type
catalyst
Reaction Step Two
Name
title compound
[Compound]
Name
solid
Yield
96%

Identifiers

REACTION_CXSMILES
[C:1]([O:5][C:6](=[O:26])[NH:7][C:8]1[CH:13]=[C:12]([O:14][CH2:15][CH2:16][O:17][CH3:18])[C:11]([C:19]([F:22])([F:21])[F:20])=[CH:10][C:9]=1[N+:23]([O-])=O)([CH3:4])([CH3:3])[CH3:2]>[Pd]>[C:1]([O:5][C:6](=[O:26])[NH:7][C:8]1[CH:13]=[C:12]([O:14][CH2:15][CH2:16][O:17][CH3:18])[C:11]([C:19]([F:22])([F:21])[F:20])=[CH:10][C:9]=1[NH2:23])([CH3:4])([CH3:2])[CH3:3]

Inputs

Step One
Name
[5-(2-methoxy-ethoxy)-2-nitro-4-trifluoromethyl-phenyl]-carbamic acid tert-butyl ester
Quantity
7.9 g
Type
reactant
Smiles
C(C)(C)(C)OC(NC1=C(C=C(C(=C1)OCCOC)C(F)(F)F)[N+](=O)[O-])=O
Step Two
Name
Pd/C
Quantity
0 (± 1) mol
Type
catalyst
Smiles
[Pd]

Conditions

Other
Conditions are dynamic
1
Details
See reaction.notes.procedure_details.

Outcomes

Product
Name
title compound
Type
product
Smiles
C(C)(C)(C)OC(NC1=C(C=C(C(=C1)OCCOC)C(F)(F)F)N)=O
[Compound]
Name
solid
Type
product
Smiles
Measurements
Type Value Analysis
AMOUNT: MASS 7 g
YIELD: PERCENTYIELD 96%

Source

Source
 Open Reaction Database (ORD)
Description
 The Open Reaction Database (ORD) is an open-access schema and infrastructure for structuring and sharing organic reaction data, including a centralized data repository. The ORD schema supports conventional and emerging technologies, from benchtop reactions to automated high-throughput experiments and flow chemistry. Our vision is that a consistent data representation and infrastructure to support data sharing will enable downstream applications that will greatly improve the state of the art with respect to computer-aided synthesis planning, reaction prediction, and other predictive chemistry tasks.